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Abstract
Lumateperone-D4 is the deuterated analog of Lumateperone, a novel atypical antipsychotic

approved for the treatment of schizophrenia and bipolar depression.[1][2] As a stable isotope-

labeled internal standard, Lumateperone-D4 is a critical tool for the accurate quantification of

Lumateperone in biological matrices during preclinical and clinical development. This technical

guide provides an in-depth overview of the chemical structure, physicochemical properties, and

analytical methodologies related to Lumateperone-D4. It also details the pharmacological

profile of its non-deuterated counterpart, Lumateperone, including its mechanism of action and

receptor binding affinities, and provides experimental protocols for key assays.

Chemical Structure and Properties
Lumateperone-D4 is structurally identical to Lumateperone, with the exception of four

deuterium atoms incorporated into the molecule. This isotopic substitution results in a higher

molecular weight, allowing for its differentiation from the parent compound in mass

spectrometry-based assays, while maintaining nearly identical chemical and physical

properties.[3]
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IUPAC Name: 4-[(10R,15S)-4-methyl-1,4,12-triazatetracyclo[7.6.1.0⁵,¹⁶.0¹⁰,¹⁵]hexadeca-

5,7,9(16)-trien-12-yl]-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)butan-1-one

Chemical Formula: C₂₄H₂₄D₄FN₃O

CAS Number: 2102683-55-4[3]

Physicochemical Properties
A summary of the key physicochemical properties of Lumateperone-D4 is presented in the

table below. Data for the non-deuterated form, Lumateperone, is also included for comparison.

Property Lumateperone-D4 Lumateperone

Molecular Weight 397.5 g/mol 393.5 g/mol

Monoisotopic Mass 397.24674767 Da 393.223498 Da

Appearance White to off-white solid
White to off-white crystalline

powder

Solubility
Soluble in Methanol, DMSO,

and Dimethylformamide (DMF)

Soluble in Methanol, DMSO,

and DMF; sparingly soluble in

aqueous buffers

Synthesis and Characterization
Synthesis
The synthesis of Lumateperone has been described in the literature and typically involves a

multi-step process.[4][5] The synthesis of Lumateperone-D4 follows a similar route, with the

introduction of deuterium atoms via a deuterated precursor. A general synthetic scheme is

outlined below. A detailed experimental protocol for the synthesis of Lumateperone is available

in the cited literature, and a similar procedure would be followed for the deuterated analog,

substituting a deuterated equivalent of a key starting material.[4][5]

General Synthetic Workflow:
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Lumateperone-D4 Synthesis

Deuterated Phenylhydrazine Derivative

Fischer Indole Synthesis

Cyclic Ketone
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LC-MS/MS Quantitative Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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